Cas no 1287585-40-3 (Ac-DL-Lys-DL-Tyr-DL-Cys-NH2)
Ac-DL-Lys-DL-Tyr-DL-Cys-NH2 Chemical and Physical Properties
Names and Identifiers
-
- Ac-DL-Lys-DL-Tyr-DL-Cys-NH2
- N-Acetyl lysyltyrosylcysteine amide
- AKOS040756208
- TS-08889
- 1287585-40-3
- CS-0088748
- HY-125039
- (2S)-2-acetamido-6-amino-N-[(2S)-1-[[(2R)-1-amino-1-oxo-3-sulfanylpropan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]hexanamide
- SCHEMBL15862922
- EX-A8001K
- PD167056
-
- Inchi: 1S/C20H31N5O5S/c1-12(26)23-15(4-2-3-9-21)19(29)24-16(10-13-5-7-14(27)8-6-13)20(30)25-17(11-31)18(22)28/h5-8,15-17,27,31H,2-4,9-11,21H2,1H3,(H2,22,28)(H,23,26)(H,24,29)(H,25,30)
- InChI Key: JTHKLTJLEVKKFW-UHFFFAOYSA-N
- SMILES: SCC(C(N)=O)NC(C(CC1C=CC(=CC=1)O)NC(C(CCCCN)NC(C)=O)=O)=O
Computed Properties
- Exact Mass: 453.20459028g/mol
- Monoisotopic Mass: 453.20459028g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 13
- Complexity: 613
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 178
Ac-DL-Lys-DL-Tyr-DL-Cys-NH2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC21358-1 g |
N-acetyl lysyltyrosylcysteine amide |
1287585-40-3 | >98% | 1g |
$2200.0 | 2022-02-28 | |
| ChemScence | CS-0088748-1mg |
N-Acetyl lysyltyrosylcysteine amide |
1287585-40-3 | 99.81% | 1mg |
$90.0 | 2022-04-28 | |
| ChemScence | CS-0088748-5mg |
N-Acetyl lysyltyrosylcysteine amide |
1287585-40-3 | 99.81% | 5mg |
$225.0 | 2022-04-28 | |
| ChemScence | CS-0088748-10mg |
N-Acetyl lysyltyrosylcysteine amide |
1287585-40-3 | 99.81% | 10mg |
$380.0 | 2022-04-28 | |
| DC Chemicals | DC21358-1g |
N-acetyl lysyltyrosylcysteine amide |
1287585-40-3 | >98% | 1g |
$2200.0 | 2023-09-15 | |
| Ambeed | A1365351-1mg |
(S)-2-Acetamido-6-amino-N-((S)-1-(((R)-1-amino-3-mercapto-1-oxopropan-2-yl)amino)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl)hexanamide |
1287585-40-3 | 98% | 1mg |
$90.0 | 2025-02-27 | |
| Ambeed | A1365351-5mg |
(S)-2-Acetamido-6-amino-N-((S)-1-(((R)-1-amino-3-mercapto-1-oxopropan-2-yl)amino)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl)hexanamide |
1287585-40-3 | 98% | 5mg |
$225.0 | 2025-02-27 | |
| Ambeed | A1365351-10mg |
(S)-2-Acetamido-6-amino-N-((S)-1-(((R)-1-amino-3-mercapto-1-oxopropan-2-yl)amino)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl)hexanamide |
1287585-40-3 | 98% | 10mg |
$380.0 | 2025-02-27 | |
| MedChemExpress | HY-125039-10.110mm*1 ml in water |
N-Acetyl lysyltyrosylcysteine amide |
1287585-40-3 | 99.57% | 10.110mm*1 ml in water |
¥2500 | 2024-04-20 | |
| MedChemExpress | HY-125039-1mg |
N-Acetyl lysyltyrosylcysteine amide |
1287585-40-3 | 99.57% | 1mg |
¥900 | 2024-07-23 |
Ac-DL-Lys-DL-Tyr-DL-Cys-NH2 Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on Ac-DL-Lys-DL-Tyr-DL-Cys-NH2
Professional Introduction to Compound with CAS No. 1287585-40-3 and Product Name: Ac-DL-Lys-DL-Tyr-DL-Cys-NH2
The compound with the CAS number 1287585-40-3 and the product name Ac-DL-Lys-DL-Tyr-DL-Cys-NH2 represents a significant advancement in the field of peptidomimetics and synthetic biology. This compound, a cyclic decapeptide derivative, has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical research and biotechnology. The sequence Ac-DL-Lys-DL-Tyr-DL-Cys-NH2 suggests a well-designed molecular framework that combines the stability of acetylated N-terminus with the bioactive residues of lysine, tyrosine, and cysteine, terminated with an amine group. Such a configuration opens up diverse possibilities for its interaction with biological targets and its role in modulating cellular processes.
In recent years, the development of peptidomimetics has seen remarkable progress, particularly in the design of molecules that mimic the functionality of natural peptides while avoiding their limitations such as poor bioavailability and susceptibility to enzymatic degradation. The compound Ac-DL-Lys-DL-Tyr-DL-Cys-NH2 is a prime example of how strategic modifications can enhance the pharmacological properties of peptides. The presence of cysteine introduces a disulfide bond, which can impart structural stability and conformational rigidity, making it an attractive candidate for drug development. Additionally, the alternating configuration of D-amino acids (DL) provides resistance to proteolytic enzymes, further extending its half-life in biological systems.
One of the most compelling aspects of this compound is its potential in therapeutic applications. The sequence Ac-DL-Lys-DL-Tyr-DL-Cys-NH2 has been investigated for its ability to interact with specific protein targets involved in various diseases. For instance, studies have shown that similar peptidomimetics can act as inhibitors or modulators of enzymes and receptors implicated in cancer, inflammation, and neurodegenerative disorders. The tyrosine residue, in particular, is known for its role in signal transduction pathways, making it a key target for therapeutic intervention. Furthermore, lysine residues can facilitate binding interactions through electrostatic or hydrogen bonding interactions, enhancing the compound's affinity for biological targets.
The synthesis of Ac-DL-Lys-DL-Tyr-DL-Cys-NH2 involves sophisticated chemical techniques that ensure high purity and yield. The use of solid-phase peptide synthesis (SPPS) is particularly advantageous for constructing such complex molecules with precision. This method allows for stepwise addition of amino acids, controlled by automated systems that minimize human error. The acetylation at the N-terminus not only stabilizes the peptide but also influences its solubility and pharmacokinetic behavior. These factors are critical in determining the compound's efficacy and safety when used in preclinical or clinical studies.
Recent research has highlighted the compound's potential in drug discovery pipelines. By leveraging computational modeling and high-throughput screening techniques, scientists have identified novel binding pockets on target proteins that can be exploited by Ac-DL-Lys-DL-Tyr-DL-Cys-NH2. This approach has led to the development of more potent and selective inhibitors compared to traditional small-molecule drugs. Moreover, the compound's ability to cross cell membranes makes it an ideal candidate for topical applications or systemic delivery systems designed to enhance therapeutic outcomes.
The role of cysteine in this molecule cannot be overstated. Disulfide bonds are crucial structural elements in many biologically active peptides and proteins, providing stability under physiological conditions. In Ac-DL-Lys-DL-Tyr-DL-Cys-NH2, the disulfide bond between two cysteine residues ensures that the molecule maintains its three-dimensional structure, which is essential for proper binding to biological targets. This feature has been particularly useful in designing peptidomimetics that mimic growth factors or cytokines, which often rely on disulfide bonds for their biological activity.
Another area where this compound shows promise is in regenerative medicine. Peptides with similar structures have been explored as scaffolds for tissue engineering applications due to their ability to promote cell adhesion and extracellular matrix formation. The specific sequence Ac-DL-Lys-DL-Tyr-DL-Cys-NH2 could potentially be modified to create biomaterials that support tissue repair and regeneration. This application is particularly relevant in fields such as wound healing and bone regeneration, where natural peptides often face limitations due to their degradation profiles.
In conclusion,Ac-DL-Lys-DL-Tyr-DL-Cys-NH2 represents a significant advancement in peptidomimetic chemistry with broad implications for pharmaceutical research and biotechnology. Its unique structural features make it a versatile tool for modulating biological processes and developing novel therapeutics. As research continues to uncover new applications for this compound,Ac-DL-Lys-DL-Tyr-DL-Cys-NH2 is poised to play a crucial role in addressing some of today's most pressing medical challenges.
1287585-40-3 (Ac-DL-Lys-DL-Tyr-DL-Cys-NH2) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)